Cas no 898538-17-5 (1-bromo-3-(4-ethoxybenzyl)benzene)

1-bromo-3-(4-ethoxybenzyl)benzene structure
898538-17-5 structure
Product Name:1-bromo-3-(4-ethoxybenzyl)benzene
CAS No:898538-17-5
MF:C15H15BrO
MW:291.183003664017
CID:4558371
Update Time:2023-11-15

1-bromo-3-(4-ethoxybenzyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-3-(4-ethoxybenzyl)benzene
    • Dapagliflozin-17
    • Dapagliflozin impurity 23/1-bromo-3-(4-ethoxybenzyl)benzene
    • Dapagliflozin Impurity 99
    • Benzene, 1-bromo-3-[(4-ethoxyphenyl)methyl]-
    • Dapagliflozin-003
    • 1-Bromo-3-[(4-ethoxyphenyl)methyl]benzene (ACI)
    • Inchi： 1S/C15H15BrO/c1-2-17-15-8-6-12(7-9-15)10-13-4-3-5-14(16)11-13/h3-9,11H,2,10H2,1H3
    • InChI Key： NZKWIAVSCANBMU-UHFFFAOYSA-N
    • SMILES： BrC1C=C(CC2C=CC(OCC)=CC=2)C=CC=1

1-bromo-3-(4-ethoxybenzyl)benzene Production Method

Production Method 1

823-78-9 823-78-9
90591-48-3 90591-48-3
898538-17-5 898538-17-5
Reaction Conditions
1.1 Reagents: Tripotassium phosphate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylacetamide ;  1 h, 90 °C; 90 °C → rt
1.2 Solvents: Water ;  rt
Reference
Pd-catalyzed chemoselective threefold cross-coupling of triarylbismuths with benzylic bromides
Rao, Maddali L. N.; Dhanorkar, Ritesh J., RSC Advances, 2013, 3(19), 6794-6798

Production Method 2

3132-99-8 3132-99-8
588-96-5 588-96-5
898538-17-5 898538-17-5
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 30 min, -78 °C
1.2 Solvents: Tetrahydrofuran ;  -78 °C; 15 min, -78 °C; -78 °C → rt
1.3 Reagents: Boron trifluoride etherate ,  Triethylsilane Solvents: Chloroform ,  Acetonitrile ;  rt → -60 °C; 1 h, -60 °C; -60 °C → rt
Reference
(1S)-1,5-Anhydro-1-[5-(4-ethoxybenzyl)-2-methoxy-4-methylphenyl]-1-thio-D-glucitol (TS-071) is a Potent, Selective Sodium-Dependent Glucose Cotransporter 2 (SGLT2) Inhibitor for Type 2 Diabetes Treatment
Kakinuma, Hiroyuki; Oi, Takahiro; Hashimoto-Tsuchiya, Yuko; Arai, Masayuki; Kawakita, Yasunori; et al, Journal of Medicinal Chemistry, 2010, 53(8), 3247-3261

Production Method 3

90591-48-3 90591-48-3
932-77-4 932-77-4
898538-17-5 898538-17-5
7168-54-9 7168-54-9
Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ;  2 h, 90 °C
1.2 Reagents: Water
Reference
Threefold and chemoselective couplings of triarylbismuths with benzylic chlorides and iodides using palladium catalysis
Rao, Maddali L. N.; Dhanorkar, Ritesh J., RSC Advances, 2014, 4(25), 13134-13144

1-bromo-3-(4-ethoxybenzyl)benzene Raw materials

1-bromo-3-(4-ethoxybenzyl)benzene Preparation Products

1-bromo-3-(4-ethoxybenzyl)benzene Related Literature

898538-17-5 (1-bromo-3-(4-ethoxybenzyl)benzene) Related Products

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